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Compound of Interest

1-Cyclopropyl-1-
Compound Name:
phenylmethanamine hydrochloride

Cat. No.: B1279942

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Cyclopropyl-1-
phenylmethanamine hydrochloride, a chemical compound identified by the CAS number
39959-72-3. The document summarizes its known chemical and physical properties and
outlines a proposed workflow for future research, given the current scarcity of detailed
experimental and pharmacological data in publicly accessible literature. While extensive
searches have been conducted, specific experimental protocols, quantitative biological data,
and established signaling pathways associated with this compound are not readily available.
This guide, therefore, serves as a foundational document, presenting the available information
and proposing a structured approach for its further investigation.

Chemical and Physical Properties

1-Cyclopropyl-1-phenylmethanamine hydrochloride, also known as o-
Cyclopropylbenzylamine hydrochloride, is an organic building block with potential applications
in medicinal chemistry and drug discovery.[1] Its fundamental properties are summarized in the
table below.
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Property Value Source(s)
CAS Number 39959-72-3 [11[2]
Molecular Formula C10H14CIN [1]
Molecular Weight 183.68 g/mol [11[3]

[Cyclopropyl(phenyl)methyllam

ine Hydrochloride; a-

Cyclopropylbenzenemethanam
Synonyms ) ] [1]

ine Hydrochloride; a-

Cyclopropylbenzylamine

Hydrochloride
Purity Typically =96-98% [1][2]
Appearance Pale yellow solid [4]

Synthesis and Manufacturing

While a specific, detailed synthesis protocol for 1-Cyclopropyl-1-phenylmethanamine
hydrochloride is not widely published, a scalable synthesis for the structurally similar
compound (1-cyclopropyl)cyclopropylamine hydrochloride has been described.[5][6] This
process involves a Curtius degradation of 1-cyclopropylcyclopropanecarboxylic acid, followed
by deprotection with hydrogen chloride.[5][6] Another patented method describes the synthesis
of (1-cyclopropyl-1-methyl) ethylamine hydrochloride from cyclopropyl nitrile.[7] These
methodologies may serve as a valuable reference for the custom synthesis of 1-Cyclopropyl-
1-phenylmethanamine hydrochloride.

A generalized synthetic approach could be conceptualized as a multi-step process, likely
starting from commercially available precursors.
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Caption: A potential synthetic workflow for 1-Cyclopropyl-1-phenylmethanamine
hydrochloride.

Biological Activity and Mechanism of Action: An
Area for Future Research

As of the date of this guide, there is a notable absence of published literature detailing the
specific biological activity, mechanism of action, or associated signaling pathways for 1-
Cyclopropyl-1-phenylmethanamine hydrochloride. This presents a significant opportunity
for novel research in the fields of pharmacology and drug discovery.

Based on the structural similarity to other cyclopropylamine derivatives, such as 1-
Benzylcyclopropylamine which has been identified as a monoamine oxidase (MAO) inactivator,
a potential area of investigation for this compound could be its interaction with monoamine
transporters or enzymes.[8] However, this remains speculative without direct experimental
evidence.

Proposed Experimental Workflow for
Pharmacological Characterization

For researchers and drug development professionals interested in exploring the potential of 1-
Cyclopropyl-1-phenylmethanamine hydrochloride, the following experimental workflow is
proposed. This structured approach aims to systematically characterize its biological activity
and establish a foundational dataset.
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Phase 1: In Vitro Screening

Receptor Binding Assays
(e.g., GPCRs, lon Channels)

Enzyme Inhibition Assays
(e.g., MAO, Kinases)

Cell-Based Functional Assays
(e.g., Reporter Gene, Second Messenger)

Phase 2: Hit Validation and Dose-Response

IC50/EC50 Determination
Selectivity Profiling

Phase 3: In Vivo|Characterization

Pharmacokinetic Studies
(ADME)

Preliminary Efficacy Models

Toxicology Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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